Cas no 1781331-21-2 (Cyclobutyl-difluoro-acetic acid methyl ester)

• Product Name: Cyclobutyl-difluoro-acetic acid methyl ester
• CAS No: 1781331-21-2
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• MDL: MFCD34602354
• CID: 5191609
• Update Time: 2026-03-05

Cyclobutyl-difluoro-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl-difluoro-acetic acid methyl ester
• Cyclobutaneacetic acid, α,α-difluoro-, methyl ester

• MDL： MFCD34602354
• Inchi： 1S/C7H10F2O2/c1-11-6(10)7(8,9)5-3-2-4-5/h5H,2-4H2,1H3
• InChI Key： PYIPBQGIRRXEGK-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C(OC)=O)CCC1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 156.4±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Cyclobutyl-difluoro-acetic acid methyl ester

Introduction to Cyclobutyl-difluoro-acetic acid methyl ester (CAS No. 1781331-21-2)

Cyclobutyl-difluoro-acetic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1781331-21-2, is a fluorinated carboxylic acid ester that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to a class of molecules characterized by a cyclobutyl ring substituted with two fluorine atoms, which imparts unique electronic and steric properties. The methyl ester group further enhances its utility as a synthetic intermediate, making it a valuable building block in the development of novel therapeutic agents.

The structural features of Cyclobutyl-difluoro-acetic acid methyl ester contribute to its distinct chemical behavior. The presence of fluorine atoms in the cyclobutyl ring influences the reactivity and metabolic stability of the molecule, which are critical factors in drug design. Fluorinated compounds are widely recognized for their ability to improve pharmacokinetic properties, such as bioavailability and half-life, by modulating lipophilicity and metabolic resistance. This makes Cyclobutyl-difluoro-acetic acid methyl ester a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of Cyclobutyl-difluoro-acetic acid methyl ester with greater precision. Studies suggest that the fluorinated cyclobutyl moiety may interact with biological targets in ways that traditional hydrocarbon-based compounds cannot. For instance, fluorine atoms can enhance binding affinity by inducing favorable dipole moments and steric interactions. This has opened up new avenues for designing molecules with improved binding specificity and reduced off-target effects.

In the realm of drug discovery, Cyclobutyl-difluoro-acetic acid methyl ester has been employed as a key intermediate in the synthesis of various pharmacologically active compounds. Its versatility allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored properties. Researchers have leveraged this compound to develop inhibitors targeting enzyme-catalyzed reactions, particularly those involving fluoro-substituted intermediates. Such inhibitors hold promise in treating a range of diseases, including cancer and infectious disorders.

The synthesis of Cyclobutyl-difluoro-acetic acid methyl ester typically involves multi-step organic transformations, starting from commercially available precursors such as cyclobutanone or difluoromethyl-substituted ketones. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been optimized to achieve high yields and purity. These synthetic routes not only highlight the compound's synthetic utility but also demonstrate the evolving capabilities of modern organic chemistry.

One notable application of Cyclobutyl-difluoro-acetic acid methyl ester is in the development of fluorinated amino acids analogs. These analogs have been shown to exhibit enhanced stability against enzymatic degradation, making them valuable tools in peptide-based drug formulations. The incorporation of fluorine into amino acid derivatives can also alter their solubility and metabolic clearance profiles, offering opportunities to fine-tune pharmacokinetic parameters.

Furthermore, the growing interest in fluorinated compounds has spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of Cyclobutyl-difluoro-acetic acid methyl ester and its derivatives. These tools provide critical insights into molecular conformation and intermolecular interactions, which are pivotal for understanding biological activity.

The impact of Cyclobutyl-difluoro-acetic acid methyl ester extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly incorporating fluorinated building blocks into their drug discovery pipelines due to their proven efficacy. The compound's unique structural features make it particularly suited for generating lead compounds that exhibit robust pharmacological profiles. As a result, investments in research related to this molecule continue to grow, driven by both academic curiosity and commercial interest.

In conclusion, Cyclobutyl-difluoro-acetic acid methyl ester (CAS No. 1781331-21-2) represents a significant advancement in medicinal chemistry and synthetic organic chemistry. Its structural attributes enable diverse applications in drug design, from enhancing binding affinity to improving metabolic stability. The ongoing exploration of this compound underscores its importance as a versatile intermediate with far-reaching implications for therapeutic development.